Cas no 27540-07-4 (Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-)

Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)- structure
27540-07-4 structure
Product Name:Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-
CAS No:27540-07-4
MF:C18H20O5S
MW:348.413404464722
CID:259560
PubChem ID:168708
Update Time:2025-04-19

Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)-
    • [(9S,13S,14S)-13-methyl-17-oxo-9,11,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-yl] hydrogen sulfate
    • EQUILIN SULFATE
    • 17-Oxoestra-1,3,5(10),7-tetraen-3-yl sulfate
    • estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-, ion(1-)
    • LogP
    • Q27276102
    • ESTRA-1,3,5(10),7-TETRAEN-17-ONE, 3-HYDROXY-, HYDROGEN SULFATE
    • Prempro-equilin sulfate
    • D507VOE6VN
    • DTXSID30872974
    • SCHEMBL452061
    • EQUILIN SULFATE [WHO-DD]
    • UNII-D507VOE6VN
    • Estra-1,3,5(10),7-tetraen-17-one, 3-(sulfooxy)-
    • 27540-07-4
    • Inchi: 1S/C18H20O5S/c1-18-9-8-14-13-5-3-12(23-24(20,21)22)10-11(13)2-4-15(14)16(18)6-7-17(18)19/h3-5,10,14,16H,2,6-9H2,1H3,(H,20,21,22)/t14-,16+,18+/m1/s1
    • InChI Key: YJBYRYVLFAUXBJ-HFTRVMKXSA-N
    • SMILES: S(=O)(=O)(O)OC1C=CC2=C(C=1)CC=C1[C@@H]2CC[C@]2(C)C(CC[C@H]21)=O

Computed Properties

  • Exact Mass: 347.09537
  • Monoisotopic Mass: 348.10314491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 89Ų

Experimental Properties

  • PSA: 83.5

Estra-1,3,5(10),7-tetraen-17-one,3-(sulfooxy)- Related Literature

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